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Compound of Interest

Compound Name: Hemiphloin

Cat. No.: B1222910

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hemiphloin, a naturally occurring flavanone C-glycoside, has garnered significant interest
within the scientific community for its potential therapeutic applications, particularly in the realm
of inflammatory and oxidative stress-related pathologies. This technical guide provides a
comprehensive overview of the chemical structure of Hemiphloin, alongside a detailed
examination of its biological activities. This document synthesizes available quantitative data,
outlines experimental protocols for its study, and visualizes its known signaling pathways to
serve as a valuable resource for researchers in pharmacology, medicinal chemistry, and drug
development.

Chemical Structure and Identification

Hemiphloin, also known as naringenin-6-C-glucoside, is a flavonoid characterized by a C-
glycosidic bond between a naringenin aglycone and a glucose moiety. This linkage confers
greater stability compared to O-glycosides.

IUPAC Name: (2S)-5,7-dihydroxy-2-(4-hydroxyphenyl)-6-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-
(hydroxymethyl)oxan-2-yl]-2,3-dihydrochromen-4-one[1]

Molecular Formula: C21H22010[1]
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Molecular Weight: 434.4 g/mol [1]

Chemical Identifiers:

CAS Number: 3682-03-9[1]

PubChem CID: 160711[1]

SMILES: C1--INVALID-LINK--C0O)0)0)0)0">C@HC4=CC=C(C=C4)O[1]

InChiKey: QKPKGDDHOGIEOO-JVVVWQBKSA-N[1]

Physicochemical and Biological Properties

Hemiphloin is a polyketide belonging to the flavanone subclass of flavonoids. The following
table summarizes key quantitative data related to its properties. It is important to note that while
specific quantitative data for Hemiphloin's bioactivity is still emerging, data for its aglycone,
naringenin, provides a valuable point of reference.
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Property Value Source

Physicochemical Properties

Molecular Weight 434.4 g/mol [1]

Antioxidant Activity (of

Naringenin)

Hydroxyl Radical Scavenging

251.1 uM 2
ICso H 2l
Hydrogen Peroxide
) 358.5 uM [2]
Scavenging ICso
Superoxide Radical
) 360.03 uM [2]
Scavenging ICso
DPPH Radical Scavenging
264.44 mM [2]
ICso
Nitric Oxide Radical
) 185.6 uM [2]
Scavenging ICso
Anti-inflammatory Activity
Inhibition of Nitric Oxide Decreased in LPS-induced
Production J774 cells

Inhibited in LPS-induced J774

iINOS Expression
cells

Inhibited in LPS-induced J774

COX-2 Expression
cells

Experimental Protocols

This section details the methodologies for the isolation, characterization, and biological
evaluation of Hemiphloin, compiled from various research sources.
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Isolation of Hemiphloin from Vigna angularis (Adzuki
Bean)

A common source of Hemiphloin is the adzuki bean (Vigna angularis). The following protocol

outlines a general procedure for its extraction and purification.

Workflow for Hemiphloin Isolation
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(Ground Adzuki Beans)

;
[Extraction with 70% Ethanol (3X))
;
Giltration and Concentratior)
;
quuid-Liquid Partition with Petroleum Ether and n-ButancD
;
[Collect n-Butanol LayeD
;
GB-S Resin Column Chromatographa
;
(Elution with 45% EthanoD
;
(Preparative HPLC with C8 Column]
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(Culture RAW 264.7 Macrophages)

\ 4

(Treat cells with Hemiphloin and LPS)

\ 4

Incubate for 24 hours

Collect Supernatant Prepare Cell Lysates

/ v v \

(Griess Assay for Nitric Oxide) (ELISA for Pro-inflammatory Cwokines) (Westem Blot for Protein Expression (iNOS, COX-2, p-p38, p-ERKD (qPCR for Gene Expression)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling

Email: info@benchchem.com or Request Quote Online
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and Bioactivity of Hemiphloin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222910#what-is-the-chemical-structure-of-
hemiphloin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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